Cas no 2137595-93-6 (Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)-)

• Product Name: Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)-
• CAS No: 2137595-93-6
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5268324
• Update Time: 2025-06-11

Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)-

• Inchi： 1S/C14H16O2/c1-7(2)8-3-4-10-9(5-8)6-11-12(10)13(11)14(15)16/h3-5,7,11-13H,6H2,1-2H3,(H,15,16)
• InChI Key： FNZDWGNNEZPLIL-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=CC(C(C)C)=C1

Additional information on Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)-

Cycloprop[a]indene-1-carboxylic Acid, 1,1a,6,6a-Tetrahydro-4-(1-Methylethyl)-: A Comprehensive Overview

Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-4-(1-methylethyl)-, also known by its CAS number 2137595-93-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic carboxylic acids and is characterized by its unique structural features. The molecule consists of a cycloprop[a]indene ring system fused with a tetrahydro ring structure and a carboxylic acid group. The presence of the 4-(1-methylethyl) substituent adds to its structural complexity and functional diversity.

The synthesis of this compound involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These innovations have significantly improved the yield and selectivity of the synthesis process.

Cycloprop[a]indene-1-carboxylic acid has garnered attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for further research in therapeutic development.

In addition to its pharmacological applications, this compound has also found utility in materials science. The rigid bicyclic structure of cycloprop[a]indene derivatives makes them suitable for applications in organic electronics and advanced materials. Recent research has focused on incorporating these compounds into polymer systems to enhance their mechanical and electronic properties.

The structural versatility of cycloprop[a]indene-1-carboxylic acid has led to its exploration in green chemistry as well. Researchers have investigated its role as a catalyst or precursor in sustainable chemical processes. The ability to modify the substituents on the molecule provides a platform for tailoring its properties to meet specific application requirements.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, cycloprop[a]indene derivatives undergo biodegradation or photodegradation, reducing their persistence in the environment. These findings are essential for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, cycloprop[a]indene-1-carboxylic acid represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its structural complexity offers numerous opportunities for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.